2-hydroxy-N-(3-morpholin-4-ylpropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis of Gefitinib
A study by Jin et al. (2005) discusses the synthesis of Gefitinib, an important pharmaceutical compound, using a method that involves the transformation of related benzamide derivatives.
Antidepressant Befol
Research by Donskaya et al. (2004) describes the synthesis of Befol, an antidepressant, through the interaction of 4-Chloro-N-(3-morpholinopropyl)benzamide with morpholine, showing the relevance of benzamide derivatives in medicinal chemistry.
Crystal Structure and Anti-Fatigue Effects
A study by Wu et al. (2014) explores the synthesis of benzamide derivatives and their crystal structures, highlighting potential applications in identifying binding sites for modulators of certain receptors and investigating their anti-fatigue effects.
Gastroprokinetic Activity
Research by Kato et al. (1995) and Kato et al. (1995) focuses on the synthesis and evaluation of benzamide derivatives for gastroprokinetic activity, demonstrating the potential of these compounds in gastrointestinal applications.
Synthesis of Novel Derivatives
Studies like King and Martin (1991) and Lu et al. (2017) detail the synthesis of novel morpholine carboxylic acid derivatives and their further development into biologically active compounds, illustrating the importance of these derivatives in the development of new drugs.
Structural Characterization
Research by Sporzyński et al. (2005) and Pang et al. (2006) involve the structural characterization of benzamide derivatives, contributing to our understanding of their molecular structures and potential applications in various fields.
Enzyme Inhibition and Medicinal Chemistry
The works of Rekka and Kourounakis (2010) and Supuran et al. (2013) showcase the design of morpholine derivatives with various biological activities, emphasizing their role in enzyme inhibition and potential therapeutic applications.
Pharmacological Activities
Research by Abbasi et al. (2014) investigates the synthesis and enzyme inhibition activity of certain benzamide derivatives, further demonstrating their significance in pharmacology.
Properties
IUPAC Name |
2-hydroxy-N-(3-morpholin-4-ylpropyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c17-13-5-2-1-4-12(13)14(18)15-6-3-7-16-8-10-19-11-9-16/h1-2,4-5,17H,3,6-11H2,(H,15,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZGIBSKECUCFSM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC(=O)C2=CC=CC=C2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.